4-[(ethylsulfonyl)(methyl)amino]-N-(2-methylbenzyl)benzamide

• IUPAC Name: 4-[ethylsulfonyl(methyl)amino]-N-[(2-methylphenyl)methyl]benzamide
• InChI: InChI=1S/C18H22N2O3S/c1-4-24(22,23)20(3)17-11-9-15(10-12-17)18(21)19-13-16-8-6-5-7-14(16)2/h5-12H,4,13H2,1-3H3,(H,19,21)
• InChI Key: FFEBZACZSFQWMA-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)N(C)C1=CC=C(C=C1)C(=O)NCC2=CC=CC=C2C
• Molecular Formula: C18H22N2O3S
• Molecular Weight: 346.4 g/mol

Description

4-[(ethylsulfonyl)(methyl)amino]-N-(2-methylbenzyl)benzamide, also known as EMA401, is a small molecule drug that has gained attention in scientific research due to its potential use as a treatment for chronic pain.

Mechanism of Action

The angiotensin II type 2 receptor is found in the dorsal root ganglia, which are involved in transmitting pain signals to the central nervous system. 4-[(ethylsulfonyl)(methyl)amino]-N-(2-methylbenzyl)benzamide blocks the activity of this receptor, reducing the transmission of pain signals and providing pain relief. Additionally, this compound has been shown to reduce inflammation and promote nerve regeneration in animal studies.
Biochemical and Physiological Effects
This compound has been shown to be effective in reducing neuropathic pain in animal studies and early clinical trials. It has also been shown to have a low risk of side effects, making it an attractive option for chronic pain management. This compound has been shown to have a half-life of approximately 8 hours in humans, with peak plasma concentrations reached within 2-4 hours of oral administration.

Advantages and Limitations for Lab Experiments

4-[(ethylsulfonyl)(methyl)amino]-N-(2-methylbenzyl)benzamide has been shown to be effective in animal studies, but further research is needed to determine its efficacy in humans. Additionally, the cost of synthesizing this compound may limit its availability for research purposes.

Future Directions

Further research is needed to determine the efficacy of 4-[(ethylsulfonyl)(methyl)amino]-N-(2-methylbenzyl)benzamide in treating neuropathic pain in humans. Additionally, the potential for this compound to be used in combination with other pain medications should be explored. Finally, the use of this compound in other conditions, such as inflammatory pain and cancer-related pain, should be investigated.

Scientific Research Applications

4-[(ethylsulfonyl)(methyl)amino]-N-(2-methylbenzyl)benzamide has been studied for its potential use in treating chronic pain, specifically neuropathic pain. Neuropathic pain is caused by damage or dysfunction of the nervous system and is often difficult to treat with traditional pain medications. This compound works by blocking the activity of a protein called the angiotensin II type 2 receptor, which is involved in pain signaling pathways.